Cas no 21312-13-0 (1-quinolin-2-yl-n-[4-(quinolin-2-ylmethylideneamino)piperazin-1-yl]methanimine)

• Product name: 1-quinolin-2-yl-n-[4-(quinolin-2-ylmethylideneamino)piperazin-1-yl]methanimine
• CAS No: 21312-13-0
• MF: C₂₄H₂₂N₆
• MW: 394.471683979034
• CID: 911512
• PubChem ID: 268408

1-quinolin-2-yl-n-[4-(quinolin-2-ylmethylideneamino)piperazin-1-yl]methanimine Chemical and Physical Properties

Names and Identifiers

• 1-quinolin-2-yl-n-[4-(quinolin-2-ylmethylideneamino)piperazin-1-yl]methanimine
• 21312-13-0
• N,N'-(Piperazine-1,4-diyl)bis[1-(quinolin-2-yl)methanimine]
• DTXSID20943824

• Inchi： InChI=1S/C24H22N6/c1-3-7-23-19(5-1)9-11-21(27-23)17-25-29-13-15-30(16-14-29)26-18-22-12-10-20-6-2-4-8-24(20)28-22/h1-12,17-18H,13-16H2
• InChI Key： FNCIOFSXJWDRQN-UHFFFAOYSA-N
• SMILES： C1CN(CCN1N=CC2=NC3=CC=CC=C3C=C2)N=CC4=NC5=CC=CC=C5C=C4

Computed Properties

• Exact Mass: 394.19086
• Monoisotopic Mass: 394.19059473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5
• Topological Polar Surface Area: 57Ų

Experimental Properties

• PSA: 56.98